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Compound of Interest

Compound Name: Zileuton sodium

Cat. No.: B1139380

Application Note
Introduction

Zileuton is a potent and specific inhibitor of 5-lipoxygenase, an enzyme crucial in the
biosynthesis of leukotrienes.[1][2] Leukotrienes are inflammatory mediators implicated in the
pathophysiology of asthma and other inflammatory diseases.[1][2][3] Accurate and consistent
preparation of Zileuton stock solutions is paramount for reliable in vitro and in vivo experimental
results. This document provides detailed protocols for the preparation and storage of Zileuton
stock solutions, ensuring optimal solubility and stability for research applications.

Data Presentation
Zileuton Properties

Property Value Reference
Molecular Formula C11H12N202S [31[4]
Molecular Weight 236.29 g/mol [3114]
White to off-white crystalline
Appearance _ [31141(5]
solid
Melting Point 144.2-145.2 °C [1][3]
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Solubility Data

Zileuton is sparingly soluble in aqueous buffers and exhibits higher solubility in organic

solvents.[4] For aqueous-based assays, it is recommended to first dissolve Zileuton in an

organic solvent like DMSO before further dilution in the aqueous buffer of choice.[4]

Solvent

Solubility

Temperature

Notes

Dimethyl Sulfoxide
(DMSO)

~30 mg/mL[4], =220
mg/mL[5], 47 mg/mL
(198.9 mM)[6]

Room Temperature,
~60°C[5]

Warming to ~60°C for
5 minutes can aid
dissolution.[5] Use
fresh, moisture-free
DMSO as absorbed
moisture can reduce
solubility.[6]

Ethanol

~10 mg/mL[4], 47
mg/mL[6]

Room Temperature

Dimethylformamide
(DMF)

~30 mg/mL[4]

Room Temperature

DMSO:PBS (pH 7.2)

(2:1 solution)

~0.5 mg/mL[4]

Room Temperature

Aqueous solutions are
not recommended for
storage beyond one
day.[4]

Water

Practically insoluble
(0.5 mg/mI)[1]

Room Temperature

Storage and Stability

Proper storage is critical to maintain the integrity of both solid Zileuton and its stock solutions.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://cdn.caymanchem.com/cdn/insert/10006967.pdf
https://cdn.caymanchem.com/cdn/insert/10006967.pdf
https://cdn.caymanchem.com/cdn/insert/10006967.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/z4277
https://www.selleckchem.com/products/Zileuton.html
https://www.sigmaaldrich.com/US/en/product/sigma/z4277
https://www.sigmaaldrich.com/US/en/product/sigma/z4277
https://www.selleckchem.com/products/Zileuton.html
https://cdn.caymanchem.com/cdn/insert/10006967.pdf
https://www.selleckchem.com/products/Zileuton.html
https://cdn.caymanchem.com/cdn/insert/10006967.pdf
https://cdn.caymanchem.com/cdn/insert/10006967.pdf
https://cdn.caymanchem.com/cdn/insert/10006967.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Zileuton
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Storage

Form Stability Light Sensitivity
Temperature
] ) -20°C[4] or Room Protect from light[2][3]
Crystalline Solid > 4 years at -20°C[4]
Temperature[5][7] [7]

Protect from light.

Stock Solution in 6 months at -20°C, 1 Aliquot to avoid
] -20°C or -80°C
Organic Solvent year at -80°C repeated freeze-thaw
cycles.[8]

] Not recommended for
Aqueous Solution 2-8°C
more than one day

Experimental Protocols
Protocol 1: Preparation of a 10 mM Zileuton Stock
Solution in DMSO

Materials:

Zileuton (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips
Procedure:
o Calculate the required mass of Zileuton:

o Molecular Weight of Zileuton = 236.29 g/mol
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o To prepare 1 mL of a 10 mM stock solution:
= Mass (g) = 10 mmol/L * 1 L/2000 mL * 1 mL * 236.29 g/mol = 0.0023629 g
» Mass (mg) = 2.36 mg
» Weighing:
o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh approximately 2.36 mg of Zileuton directly into the tube. Record the exact
weight.

e Dissolution:

o Add the appropriate volume of DMSO to the tube to achieve a final concentration of 10
mM. For example, if you weighed exactly 2.36 mg, add 1 mL of DMSO.

o Cap the tube tightly.

o Vortex the solution until the Zileuton is completely dissolved. Gentle warming (up to 60°C)
can be applied if necessary to aid dissolution.[5]

e Storage:
o Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes.

o Store the aliquots at -20°C for up to 6 months or at -80°C for up to one year.[8]

Protocol 2: Preparation of a Working Solution in
Aqueous Buffer

Materials:
e Zileuton stock solution in DMSO (e.g., 10 mM from Protocol 1)
e Aqueous buffer of choice (e.g., PBS, cell culture medium)

o Sterile tubes
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» Pipettes and sterile tips
Procedure:
e Thaw the Stock Solution:

o Remove an aliquot of the Zileuton stock solution from the freezer and allow it to thaw
completely at room temperature.

o Serial Dilution:

o Perform a serial dilution of the DMSO stock solution into the desired aqueous buffer to
achieve the final working concentration.

o Important: To avoid precipitation, add the DMSO stock solution to the aqueous buffer and
mix immediately. Do not add the aqueous buffer to the DMSO stock.

o The final concentration of DMSO in the working solution should be kept low (typically
<0.5%) to avoid solvent-induced effects in biological assays.

e Use and Storage:
o Use the freshly prepared agueous working solution immediately.

o Itis not recommended to store aqueous solutions of Zileuton for more than one day.[4]

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://cdn.caymanchem.com/cdn/insert/10006967.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Zileuton Stock Solution Preparation Workflow
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Caption: Workflow for preparing Zileuton stock and working solutions.
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Zileuton's Mechanism of Action

Arachidonic Acid Zileuton
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Caption: Zileuton inhibits 5-lipoxygenase, blocking leukotriene synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Zileuton Stock Solution: Preparation and Storage
Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139380#zileuton-stock-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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